Cas no 2248280-11-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate
• CAS No: 2248280-11-5
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 6251587
• PubChem ID: 165978556
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate
• EN300-6518462
• 2248280-11-5

• Inchi： 1S/C20H25NO4/c22-18(12-6-4-2-1-3-5-9-15-13-14-15)25-21-19(23)16-10-7-8-11-17(16)20(21)24/h7-8,10-11,15H,1-6,9,12-14H2
• InChI Key： ZGYRGTHADHNAHJ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC1CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.17835828g/mol
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate (CAS No. 2248280-11-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate, identified by the Chemical Abstracts Service Number (CAS No.) 2248280-11-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of heterocyclic derivatives, featuring a fused ring system that incorporates both oxygen and nitrogen atoms, which are known to play critical roles in modulating biological activity. The presence of a 9-cyclopropylnonanoate moiety in its molecular structure introduces rigidity and specific steric interactions, making it a promising candidate for further exploration in drug design and development.

The significance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate lies in its potential applications across multiple domains of chemical biology. Its molecular framework suggests interactions with biological targets that could be exploited for therapeutic purposes. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with greater precision. This has opened up new avenues for designing molecules that can selectively interact with disease-causing pathways without eliciting off-target effects.

In the context of modern drug discovery, the structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate make it an intriguing scaffold for developing novel pharmacophores. The isoindole core is a well-known motif in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its ability to engage with various biological receptors and enzymes has been extensively studied. The incorporation of a 9-cyclopropylnonanoate group not only enhances the compound's solubility but also influences its pharmacokinetic properties, which are crucial for determining its efficacy and safety profile.

Recent studies have highlighted the potential of heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate in addressing unmet medical needs. For instance, modifications to the isoindole scaffold have led to the discovery of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The cyclopropyl group, in particular, has been shown to improve metabolic stability and binding affinity in several drug candidates. This underscores the importance of structural optimization in developing molecules with enhanced therapeutic potential.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with specific biological targets with high selectivity. For example, it has shown potential as an inhibitor of certain enzymes implicated in metabolic disorders. Additionally, animal models have provided insights into its pharmacokinetic behavior and toxicity profile, suggesting that it may be a viable candidate for further clinical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 9-cyclopropylnonanoate. Predictive models can analyze vast datasets to identify structural features that correlate with biological activity. This approach has enabled researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone. The combination of computational predictions with experimental validation represents a powerful strategy for accelerating the development of novel therapeutics.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 9-cyclopropylnonanoate are exciting and multifaceted. Ongoing research aims to explore its potential applications in treating various diseases by further optimizing its structure and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological systems continues to evolve, compounds like 2248280:11:5 will play an increasingly important role in addressing complex medical challenges.